Cas no 23077-42-1 (4-Fluoro-1H-indole-3-carboxylic acid)

• Product Name: 4-Fluoro-1H-indole-3-carboxylic acid
• CAS No: 23077-42-1
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD09954941
• CID: 820321
• PubChem ID: 28806315
• Update Time: 2025-06-08

4-Fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-indole-3-carboxylic acid
• 1H-INDOLE-3-CARBOXYLIC ACID,4-FLUORO-
• 4-FLUORO-INDOLE-3-CARBOXYLIC ACID
• 4-Fluor-3-indolcarbonsaeure
• 4-Fluoroindole-3-carboxylic acid
• RD-0113
• J-515406
• 4-Fluoroindole-3-carboxylic acid1H-Indole-3-carboxylic acid, 4-fluoro-
• Z1198266510
• SY046829
• 1H-Indole-3-carboxylic acid, 4-fluoro-
• SCHEMBL2034897
• MFCD09954941
• RDCCTSJRSSJAFO-UHFFFAOYSA-N
• EN300-119578
• 4-Fluoro-1H-indole-3-carboxylicacid
• DTXSID40651656
• AKOS006313825
• 23077-42-1
• AS-32981
• SB35738
• CS-0103510
• DB-058037

• MDL： MFCD09954941
• Inchi： 1S/C9H6FNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： RDCCTSJRSSJAFO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.2±25.0 °C at 760 mmHg
• Flash Point: 209.1±23.2 °C
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.00520
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Fluoro-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-Fluoro-1H-indole-3-carboxylic acid

Comprehensive Guide to 4-Fluoro-1H-indole-3-carboxylic acid (CAS No. 23077-42-1): Properties, Applications, and Research Insights

4-Fluoro-1H-indole-3-carboxylic acid (CAS No. 23077-42-1) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic compound, it combines the indole scaffold—a privileged structure in drug discovery—with a carboxylic acid moiety and a fluoro substituent, enhancing its potential for bioactivity and metabolic stability. Researchers frequently explore its role as a building block in synthesizing small-molecule inhibitors, fluorescence probes, and bioconjugates.

The growing interest in fluorinated indoles like 4-Fluoro-1H-indole-3-carboxylic acid aligns with trends in precision medicine and sustainable chemistry. Fluorination often improves pharmacokinetic properties, making this compound valuable for drug design targeting GPCRs (G-protein-coupled receptors) or enzyme modulation. Recent studies highlight its utility in developing anti-inflammatory agents and anticancer scaffolds, addressing high-search-volume topics such as "next-generation therapeutics" and "targeted drug delivery."

From a synthetic perspective, CAS No. 23077-42-1 serves as a versatile intermediate. Its carboxylic acid group enables amide coupling or esterification, while the fluoro group facilitates electrophilic aromatic substitution reactions. Laboratories optimizing green chemistry protocols often investigate solvent-free methods or catalytic fluorination to produce such compounds, reflecting the demand for eco-friendly synthetic routes.

Analytical characterization of 4-Fluoro-1H-indole-3-carboxylic acid typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with pharmaceutical-grade standards, a critical concern for manufacturers responding to queries like "how to validate fluorinated API intermediates." Stability studies under varying pH and temperature conditions are also essential, given the compound’s potential use in formulation development.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors or photoactive materials. Its electron-withdrawing fluoro group and conjugated system contribute to tunable optoelectronic properties, a hot topic in searches related to "flexible electronics" and "energy storage solutions."

In summary, 4-Fluoro-1H-indole-3-carboxylic acid (CAS No. 23077-42-1) exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from drug discovery to functional materials—make it a compelling subject for researchers and industries alike, driving ongoing innovation in these fields.